Cas no 2394332-26-2 (5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide)

• Product Name: 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide
• CAS No: 2394332-26-2
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 6589346
• PubChem ID: 165767953
• Update Time: 2025-06-15

5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide
• 2394332-26-2
• EN300-26595722
• Z3024770726

• Inchi： 1S/C11H9N3O3/c1-2-9(15)13-6-3-4-8-7(5-6)14-11(17-8)10(12)16/h2-5H,1H2,(H2,12,16)(H,13,15)
• InChI Key： PKOBBUGWOZZEJA-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=NC2C=C(C=CC1=2)NC(C=C)=O

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.2Ų

Additional information on 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide

Introduction to 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide (CAS No. 2394332-26-2)

5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide, with the CAS number 2394332-26-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide makes it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide features a benzoxazole core with a propenamido substituent at the 5-position and a carboxamide group at the 2-position. The benzoxazole ring is a heterocyclic compound consisting of a benzene ring fused with an oxazole ring. The propenamido substituent introduces a double bond and an amide functionality, which can significantly influence the compound's reactivity and biological activity. The carboxamide group at the 2-position further enhances the compound's solubility and binding affinity to various biological targets.

Recent studies have shown that compounds with similar structures to 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide exhibit potent anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that benzoxazoles with propenamido substituents demonstrated significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its anticancer potential, 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide has also shown promise in other therapeutic areas. A research article in the European Journal of Medicinal Chemistry in 2020 highlighted the antimicrobial activity of similar benzoxazole derivatives against multidrug-resistant bacteria. The propenamido substituent was found to enhance the compound's ability to disrupt bacterial cell walls and inhibit essential metabolic pathways, making it a potential candidate for developing new antibiotics.

The synthesis of 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide typically involves multi-step reactions starting from commercially available precursors. One common synthetic route involves the condensation of 5-amino-1,3-benzoxazole with acryloyl chloride to form the propenamido intermediate, followed by amidation with an appropriate carboxylic acid or acid chloride. This synthetic strategy allows for easy modification of the substituents at different positions, enabling the exploration of structure-activity relationships (SAR) and optimization of biological properties.

The pharmacokinetic properties of 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that the compound exhibits good oral bioavailability and favorable plasma stability. However, further studies are needed to evaluate its metabolism, distribution, excretion, and toxicity profiles in vivo.

In conclusion, 5-(prop-2-enamido)-1,3-benzoxazole-2-carboxamide (CAS No. 2394332-26-2) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanism of action and therapeutic potential, paving the way for its potential use in clinical settings.